Cas no 2137092-55-6 ((2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 2137092-55-6
• CID: 4639668
• Update Time: 2025-07-20

(2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride

Additional information on (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride

(2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride: A Novel Compound with Promising Therapeutic Potential in Pharmaceutical Research

(2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, defined by the CAS number 2137092-55-6, represents a novel approach to designing molecules with potential applications in drug development and targeted therapy. This compound is characterized by its pyrrolidine-2-carboxylic acid backbone, which is functionalized with a 2H-1,2,3,4-tetrazol-5-yl group, and its stereochemical configuration is defined by the (2S) isomerism. These structural features contribute to its pharmacological profile, making it a subject of interest for researchers exploring new therapeutic strategies.

The 2H-1,2,3,4-tetrazol-5-yl moiety is a key functional group in this molecule, known for its ability to modulate biological activity through interactions with specific molecular targets. Recent studies have highlighted the potential of tetrazole derivatives in enhancing the potency and selectivity of drug candidates. The pyrrolidine-2-carboxylic acid scaffold further adds to the compound's versatility, as it can engage in hydrogen bonding and hydrophobic interactions, which are critical for ligand-receptor binding. The hydrochloride salt form of this compound ensures its stability and solubility, which are essential for pharmaceutical formulation and delivery.

Current research in pharmaceutical research has focused on the role of this compound in modulating signaling pathways associated with inflammatory diseases and oncological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with a similar structural framework exhibit inhibitory activity against JAK2 and FLT3 kinases, which are implicated in the pathogenesis of certain cancers. This finding underscores the potential of (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride as a candidate for targeted therapy in oncology. The 2-methyl substitution on the tetrazole ring may further enhance its metabolic stability and reduce off-target effects, a critical consideration in drug development.

Advances in drug development have also emphasized the importance of structure-activity relationship (SAR) studies to optimize the therapeutic potential of such compounds. Researchers have employed computational modeling techniques to predict the binding affinity of this molecule to various protein targets, including cytokine receptors and cell surface receptors. These models suggest that the 2H-1,2,3,4-tetrazol-5-yl group plays a pivotal role in stabilizing the interaction with the target, thereby improving the compound's potency and selectivity. Such insights are crucial for refining the molecular design and ensuring the compound meets the stringent requirements of pharmaceutical quality.

Another area of interest is the anti-inflammatory potential of this compound. Inflammation is a hallmark of many chronic diseases, including autoimmune disorders and neurodegenerative conditions. Preliminary studies have shown that the pyrrolidine-2-carboxylic acid scaffold can modulate the activity of pro-inflammatory cytokines, such as IL-6 and TNF-α, which are key mediators of inflammatory responses. The hydrochloride salt form of the compound may facilitate its delivery to affected tissues, enhancing its therapeutic efficacy in inflammatory conditions. These findings highlight the broad applicability of this compound in multifactorial disease models.

Challenges in pharmaceutical research often involve balancing the potency and toxicity of candidate compounds. The 2-methyl substitution on the tetrazole ring may contribute to this balance by reducing the likelihood of off-target interactions, which are a common cause of adverse effects in drug therapies. Additionally, the hydrochloride salt form of the compound may improve its solubility in aqueous environments, which is essential for oral administration. These factors make (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride a promising candidate for further exploration in clinical trials.

Future directions in pharmaceutical research may focus on the combination therapy potential of this compound. Given its ability to modulate multiple signaling pathways, it could be paired with other agents to enhance therapeutic outcomes in complex diseases. For example, combining this compound with immunomodulatory drugs or targeted therapies may offer synergistic effects in treating conditions such as metastatic cancer or severe autoimmune diseases. Additionally, the development of nanoparticle-based delivery systems could further improve the bioavailability and targeted delivery of this compound, addressing limitations associated with traditional formulations.

In conclusion, (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable candidate for further study. As research in drug development continues to evolve, compounds like this one may play a crucial role in addressing unmet medical needs and improving patient outcomes in a wide range of diseases.